Cas no 16244-26-1 (1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone)

16244-26-1 structure
Product name:1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone
1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone
- 1-(1,3-dimethylindol-2-yl)ethanone
- 2-Acetyl-1,3-dimethyl-1H-indole
- Ketone, 1,3-dimethylindol-2-yl methyl
- 16244-26-1
- Ethanone, 1-(1,3-dimethyl-1H-indol-2-yl)-
- 1-(1,3-Dimethyl-1H-indol-2-yl)ethanone
- SCHEMBL17484805
- KMVJHDBDTPGOGY-UHFFFAOYSA-N
- AKOS000491208
- 1-(1,3-Dimethyl-1H-indol-2-yl)ethanone #
- SR-01000427816
- STK077697
- SR-01000427816-1
- 1,3-Dimethyl-2-acetylindole
- DTXSID70344746
- 2-Acetyl-1,3-dimethylindole
-
- Inchi: InChI=1S/C12H13NO/c1-8-10-6-4-5-7-11(10)13(3)12(8)9(2)14/h4-7H,1-3H3
- InChI Key: KMVJHDBDTPGOGY-UHFFFAOYSA-N
- SMILES: CC1=C(N(C2=CC=CC=C12)C)C(=O)C
Computed Properties
- Exact Mass: 187.099714038g/mol
- Monoisotopic Mass: 187.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 22Ų
1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone Related Literature
-
Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
-
Jinlong Zhang,Lu Zhu,Kang Shen,Huameng Yang,Xiao-Chun Hang,Gaoxi Jiang Chem. Sci., 2019,10, 1070-1074
-
Alexandra M. J. Rost,Andrea Scherbaum,Wolfgang A. Herrmann New J. Chem., 2006,30, 1599-1605
-
Haibo Wang,Lang Yin,Sujia Zhang Environ. Sci.: Water Res. Technol., 2017,3, 147-155
-
Weiqun Li,Ke Cao,Hongtao Wang,Jiabin Liu,Limin Zhou,Haimin Yao Nanoscale, 2016,8, 5254-5259
16244-26-1 (1-(1,3-dimethyl-1H-indol-2-yl)-Ethanone) Related Products
- 425627-03-8(N-(3-Methoxyphenyl)-N-(phenylsulfonyl)glycine)
- 1805012-49-0(5-(Aminomethyl)-2-(difluoromethyl)-3-iodo-4-(trifluoromethoxy)pyridine)
- 616214-22-3(2-(4-nitrophenyl)-1-2-(piperazin-1-yl)ethyl-1,4,5,6,7,8-hexahydroquinazoline-4-thione)
- 108485-07-0(3-Bromo-2-methylbenzhydrazide)
- 1804497-23-1(3-Chloro-2-(difluoromethyl)-6-methoxy-5-nitropyridine)
- 2229080-72-0(3,3-difluoro-1-(1H-indol-3-yl)methylcyclobutan-1-amine)
- 1261444-84-1(3-Amino-2-(3-(trifluoromethoxy)phenyl)pyridine-4-methanol)
- 2172586-07-9(1-fluoro-3-(2-methylpyridin-4-yl)sulfanylpropan-2-ol)
- 22600-29-9(2-chloro-1-(pentafluorophenyl)ethan-1-one)
- 957060-82-1(2,3-Difluoro-5-nitrophenylboronic acid)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk

Minglong (Xianning) Medicine Co., Ltd.
Gold Member
CN Supplier
Bulk

Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
CN Supplier
Bulk
